Cas no 13787-59-2 (3-Benzoylbenzo[d]oxazol-2(3H)-one)

• Product Name: 3-Benzoylbenzo[d]oxazol-2(3H)-one
• CAS No: 13787-59-2
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 119933
• PubChem ID: 689063
• Update Time: 2025-04-18

3-Benzoylbenzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzoylbenzo[d]oxazol-2(3H)-one
• 2(3H)-Benzoxazolone,3-benzoyl-
• 3-Benzoyl-2-benzoxazolinone
• 3-benzoyl-3H-benzooxazol-2-one
• 3-Benzoyl-3H-benzoxazol-2-on
• 3-benzoyl-3H-benzoxazol-2-one
• 3-Benzoylbenzoxazol-2(3H)-one
• 13787-59-2
• CHEMBL4216191
• SCHEMBL11621206
• Oprea1_641217
• HMS1644N01
• BDBM50456429
• 3-benzoyl-2,3-dihydro-1,3-benzoxazol-2-one
• MFCD00175648
• Oprea1_571509
• CCG-189281
• FT-0636959
• 3-benzoyl-1,3-benzoxazol-2-one
• AKOS000511160
• BAS 00227388
• N-benzoyl-2,3-dihydrobenzoxazol-2-one

• Inchi： 1S/C14H9NO3/c16-13(10-6-2-1-3-7-10)15-11-8-4-5-9-12(11)18-14(15)17/h1-9H
• InChI Key： KPUSLZMWKHIWAW-UHFFFAOYSA-N
• SMILES： O1C(N(C(C2C=CC=CC=2)=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 239.05800
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.373
• Melting Point: 172-174°C
• Boiling Point: 387.4°C at 760 mmHg
• Flash Point: 188.1°C
• Refractive Index: 1.658
• PSA: 52.21000
• LogP: 2.28300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones